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Introduction
Disperse Red 153, a monoazo disperse dye, is utilized in the coloration of synthetic fibers,

including polyamide (nylon). The dyeing of polyamide fibers with disperse dyes is a complex

process governed by the principles of kinetics and thermodynamics. This document provides

detailed application notes and experimental protocols for studying the dyeing kinetics of

Disperse Red 153 on polyamide fibers. The interaction between the non-ionic dye molecules

and the hydrophobic fiber involves adsorption of the dye onto the fiber surface followed by

diffusion into the amorphous regions of the polymer matrix. The rate and extent of dyeing are

significantly influenced by process parameters such as temperature, time, pH, and dye

concentration. Understanding these kinetic parameters is crucial for optimizing the dyeing

process to achieve desired color depth, levelness, and fastness properties.

Data Presentation
The following tables summarize representative quantitative data for the dyeing kinetics of a

typical monoazo disperse dye, similar in properties to Disperse Red 153, on polyamide 6

fibers. This data is illustrative and serves as a baseline for experimental design and

comparison.
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Table 1: Effect of Temperature on Dye Exhaustion (%)

Time (min) 80°C 90°C 100°C

15 35.2 45.8 60.5

30 50.1 62.3 78.9

45 60.8 75.1 88.2

60 68.5 82.4 92.1

90 75.3 88.9 95.3

120 78.1 91.2 96.5

Table 2: Kinetic and Thermodynamic Parameters at Different Temperatures

Temperature (°C)
Rate Constant (k)
(min⁻¹)

Half-dyeing Time
(t½) (min)

Diffusion
Coefficient (D)
(cm²/s)

80 0.018 38.5 1.5 x 10⁻¹⁰

90 0.029 23.9 2.8 x 10⁻¹⁰

100 0.045 15.4 5.1 x 10⁻¹⁰

Table 3: Adsorption Isotherm Parameters for Dyeing at 100°C

Isotherm Model Parameters Value R²

Langmuir qₘ (mg/g) 25.8 0.992

Kₗ (L/mg) 0.15

Freundlich Kբ (mg/g)(L/mg)¹/ⁿ 5.4 0.978

n 2.1
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Experimental Protocols
Protocol 1: Determination of Dye Exhaustion Rate
Objective: To measure the rate of dye uptake by polyamide fibers at different temperatures.

Materials:

Polyamide 6 fabric (scoured and dried)

Disperse Red 153 (commercial grade)

Dispersing agent (e.g., sodium lignosulfonate)

Acetic acid

Sodium acetate

Distilled water

Laboratory dyeing machine (e.g., shaking water bath or glycerin bath dyer)

Spectrophotometer

Procedure:

Dye Bath Preparation:

Prepare a stock solution of Disperse Red 153 (e.g., 1 g/L) by pasting the dye with a small

amount of dispersing agent and then adding hot water.

For each experiment, prepare a dyebath with a specific concentration of the dye (e.g., 2%

on weight of fabric, owf), a dispersing agent (e.g., 1 g/L), and a buffer solution (e.g., acetic

acid and sodium acetate) to maintain a pH of 4.5-5.5.[1]

Maintain a liquor ratio of 50:1.

Dyeing Process:
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Accurately weigh a sample of polyamide fabric (e.g., 2 g).

Place the fabric sample in the dyebath at an initial temperature of 40°C.

Raise the temperature of the dyebath to the desired experimental temperature (e.g., 80°C,

90°C, or 100°C) at a rate of 2°C/min.[2]

Start the timer once the desired temperature is reached.

Sample Collection and Analysis:

At regular time intervals (e.g., 15, 30, 45, 60, 90, and 120 minutes), withdraw a small

aliquot (e.g., 2 mL) of the dyebath.

Measure the absorbance of the withdrawn sample at the wavelength of maximum

absorbance (λmax) for Disperse Red 153 using a spectrophotometer.

Calculate the concentration of the dye remaining in the dyebath using a pre-determined

calibration curve.

Calculation of Dye Exhaustion:

The percentage of dye exhaustion (E%) at each time point is calculated using the

following formula: E% = [(C₀ - Cₜ) / C₀] x 100 Where:

C₀ is the initial concentration of the dye in the dyebath.

Cₜ is the concentration of the dye in the dyebath at time t.

Protocol 2: Determination of Adsorption Isotherms
Objective: To determine the equilibrium relationship between the concentration of the dye in the

dyebath and the amount of dye adsorbed on the fiber at a constant temperature.

Materials:

Same as Protocol 1.

Procedure:
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Dye Bath Preparation:

Prepare a series of dyebaths with varying initial concentrations of Disperse Red 153 (e.g.,

0.5, 1.0, 1.5, 2.0, 2.5, and 3.0 g/L).

Maintain a constant pH (4.5-5.5), liquor ratio (50:1), and concentration of dispersing agent

(1 g/L) for all dyebaths.

Dyeing to Equilibrium:

Introduce accurately weighed polyamide fabric samples into each dyebath.

Conduct the dyeing process at a constant temperature (e.g., 100°C) for a sufficient

duration to ensure equilibrium is reached (e.g., 120 minutes or longer, as determined from

kinetic studies).

Analysis:

After dyeing, measure the final concentration of the dye remaining in each dyebath (Cₑ)

using a spectrophotometer.

Calculate the amount of dye adsorbed by the fiber at equilibrium (qₑ in mg/g) using the

following formula: qₑ = [(C₀ - Cₑ) x V] / W Where:

C₀ is the initial dye concentration (mg/L).

Cₑ is the equilibrium dye concentration (mg/L).

V is the volume of the dyebath (L).

W is the weight of the fabric sample (g).

Isotherm Modeling:

Plot qₑ versus Cₑ to obtain the adsorption isotherm.

Fit the experimental data to various isotherm models, such as the Langmuir and

Freundlich models, to determine the adsorption parameters. The Langmuir model is often
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suitable for disperse dye adsorption on polyamide.[3][4][5]
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Experimental workflow for studying dyeing kinetics.
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Mechanism of Disperse Red 153 interaction with polyamide fiber.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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